5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H15F3N2O3/c19-18(20,21)13-4-3-5-14(10-13)25-9-2-1-8-22-17(24)15-11-16(26-23-15)12-6-7-12/h3-5,10-12H,6-9H2,(H,22,24)
• InChI Key: AXSMNXIAUMWERI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCC#CCOC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H15F3N2O3
• Molecular Weight: 364.3 g/mol

Description

“5-cyclopropyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)isoxazole-3-carboxamide” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. The compound also contains a trifluoromethyl group, which is known to exhibit numerous pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound includes an isoxazole ring, a trifluoromethyl group, and a phenoxy group. The isoxazole ring is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. The trifluoromethyl group is a functional group in organic chemistry that consists of three fluorine atoms attached to a carbon atom.

Scientific Research Applications

Cardioprotective Agents

Research into malonyl-CoA decarboxylase inhibitors has led to the discovery of compounds with significant cardioprotective properties, demonstrating potential for the treatment of ischemic heart diseases. This includes studies on compounds that enhance cardiac efficiency and function, suggesting a promising avenue for therapeutic intervention in heart disease (Cheng et al., 2006).

Anticonvulsant Activity

The synthesis and evaluation of isoxazole derivatives have been explored for their anticonvulsant activity, with structural analysis correlating to their efficacy in treating seizures. This work provides insight into the design of novel anticonvulsant drugs, expanding the therapeutic options for epilepsy and related conditions (Jackson et al., 2012).

Organic Light Emitting Diodes (OLEDs)

The development of heteroleptic iridium(III) complexes for use in OLEDs highlights the role of trifluoromethylated compounds in enhancing the efficiency and durability of these devices. This research contributes to the advancement of display and lighting technologies, offering improvements in energy efficiency and performance (Jin et al., 2014).

Herbicidal Activity

The design and synthesis of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides have demonstrated potent herbicidal activity, presenting a new class of agrochemicals. This research suggests an innovative approach to weed control, potentially leading to more effective and environmentally friendly herbicides (Sun et al., 2020).

Synthesis and Crystal Structure

Studies on the synthesis and crystal structure of various carboxamides have provided valuable information on the molecular architecture of these compounds, contributing to a deeper understanding of their potential applications in drug development and material science (Zhong et al., 2010).